Cas no 66085-59-4 (Nimodipine)

Nimodipine (bay-e 9736) is a photosensitive dihydropyridine calcium antagonist with oral activity and good tolerance Nimodipine can be used in the study of cerebrovascular disease

Nimodipine structure

Product Name:Nimodipine

CAS No:66085-59-4

Molecular Formula:C₂₁H₂₆N₂O₇

Molecular Weight:418.4403

MDL:MFCD00153848

CID:58429

PubChem ID:4497

Nimodipine Properties

Names and Identifiers

- nimodipine
- 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridinedicarboxylic acid 2-methoxyethyl 1-methylethyl ester
- isopropyl 2-methoxyethyl 1,4-dihydro-2,6-dimethyl-4-(m-nitrophenyl)-3,5-pyridinedicarboxylate
- BAY-e 9736
- Isopropyl 2-methoxyethyl 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
- Isopropyl 2-Methoxyethyl 1,4-Dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridinedicarboxylate
- Isopropyl 2-methoxyethyl 1,4-dihydro-2,6-dimethyl-4-(m-nitrophenyl)-3,5-pyridinedicarboxyla
- Nimotop
- Periplum
- Nimodipino
- Nimodipinum
- Admon
- Nimodipinum [INN-Latin]
- Nimodipino [INN-Spanish]
- BAY e 9736
- Nimodipine (Nimotop)
- 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-, 2-methoxyethyl 1-methylethyl ester
- 2-Methoxyethyl-1-methylethyl ester
- MLS000863294
- 3-isopropyl 5-(2-methoxyeth
- NIMODIPINE [MART.]
- DTXSID5023370
- NIMODIPINE (USP-RS)
- AKOS015852459
- KBio2_007539
- F20554
- SR-01000075335-2
- BAY E 9736 pound>> BAY-E-9736 pound>> BAYE97
- (+/-)-NIMODIPINE
- AB00053314-03
- NimoGel
- Spectrum2_001562
- SY076731
- MLS001076550
- Bio2_000117
- HMS3714H18
- Nimodipine (USP/INN)
- O5-isopropyl O3-(2-methoxyethyl) 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
- BCP21152
- HMS3675I12
- Lopac0_000891
- KBioSS_002408
- BRD-8407
- HMS3262D04
- BSPBio_001397
- SBI-0050866.P003
- BDBM50101971
- NCGC00015714-06
- NCGC00015714-16
- NCGC00024675-07
- NCGC00015714-08
- SCHEMBL34041
- AB00053314-04
- 2-methoxyethyl propan-2-yl 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
- MLS003899190
- HMS3402F19
- NC00335
- 3-O-(2-methoxyethyl) 5-O-propan-2-yl 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
- NIMODIPINE [JAN]
- HMS1361F19
- SPECTRUM1503600
- Prestwick0_000918
- NS00006836
- Prestwick3_000918
- BRD8407
- BRD-A58048407-001-09-7
- Nimodipine - CAS 66085-59-4
- Spectrum5_001687
- MLS002172461
- Nimodipine, British Pharmacopoeia (BP) Reference Standard
- Nimodipine, European Pharmacopoeia (EP) Reference Standard
- SpecPlus_000716
- NCGC00015714-28
- NIMODIPINE [INN]
- Tox21_500891
- NCGC00024675-04
- SR-01000075335-7
- HMS3394M05
- SPBio_002985
- CHEMBL3197349
- BRN 0459792
- NCGC00015714-05
- PD033038
- N0896
- O5-(2-methoxyethyl) O3-propan-2-yl 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
- nemotan
- NIMODIPINE [MI]
- HMS1570H18
- Prestwick2_000918
- KBio2_005253
- EINECS 266-127-0
- KBioSS_000117
- Bio1_001096
- Opera_ID_14
- Nymalize
- NCGC00024675-05
- 1,4-dihydropyridine-3,5-dicarboxylate
- SR-01000075335-5
- BPBio1_000876
- HMS2097H18
- NIMODIPINE [USAN]
- 57WA9QZ5WH
- MFCD00153848
- SDCCGSBI-0050866.P004
- KBio2_002685
- 2-Methoxyethyl 1-Methylethyl 1,4-Dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridinedicarboxylate
- 1,4-Dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridinedicarboxylic acid 2-methyloxyethyl 1-methylethyl ester
- Pharmakon1600-01503600
- KBioGR_000117
- SPBio_001464
- NCGC00024675-08
- NSC 758476
- PD003072
- Q421429
- KBio1_001756
- HMS3657I03
- KBio3_000233
- SR-01000075335-4
- HMS3266O22
- Spectrum3_000766
- KBio3_000234
- HMS1989F19
- DB00393
- 2,6-dimethyl-4-(3-nitrophenyl)-
- NCGC00021456-02
- AB00513963
- HMS2234B05
- DRG-0139
- Bio2_000597
- SR-01000075335
- SW219238-1
- Spectrum_001880
- 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-,?2-methoxyethyl 1-methylethyl ester
- CBiol_001832
- 3-isopropyl5-(2-methoxyethyl)2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
- NIMODIPINE [USP IMPURITY]
- HY-B0265
- FT-0602600
- D00438
- C07267
- SMR002530605
- C08CA06
- AB00053314_06
- NIMO
- NIMODIPINE (USP MONOGRAPH)
- NIMODIPINE (MART.)
- KBio2_004971
- NCGC00024675-09
- 3-Isopropyl 5-(2-methoxyethyl) 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydro-3,5-pyridinedicarboxylate #
- 2,6-dimethyl-4-(3'-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylic acid 3-beta-methoxyethyl ester 5-isopropyl ester
- Nimodipine (USAN:USP:INN:BAN)
- NSC-758476
- NCGC00015714-12
- Nimodipine 100 microg/mL in Acetonitrile
- AB00053314_05
- Z53829207
- N-149
- NCGC00015714-11
- KBio2_002403
- Nimodipine ap
- NIMODIPINE [USP MONOGRAPH]
- NCGC00024675-03
- Bay-e-9736
- HMS1922E04
- LP00891
- Tox21_110202
- NCGC00015714-07
- NCGC00015714-04
- 3,5-pyridinecarboxylic acid 2-methoxyethyl 1-methylethyl ester
- CCG-101085
- 3-isopropyl 5-(2-methoxyethyl) 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
- MLS001424155
- 1,4-Dihydro-2,6-dimethyl-4-(3-nitrophenyl)-
- MLS002154061
- Nimodipime,(S)
- 3-isopropyl 5-(2-methoxyethyl)
- BSPBio_000796
- NIMODIPINE [USP-RS]
- EG-1961
- SR-01000075335-1
- NIMODIPINE [EP MONOGRAPH]
- Spectrum4_000791
- isopropyl 2-methoxyethyl 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)pyridine-3,5-dicarboxylate
- DivK1c_006812
- nimodipina
- KBio3_001632
- Nymalize (TN)
- AKOS005174934
- HMS2089H13
- BSPBio_002412
- Nimodipine [USAN:USP:INN:BAN]
- NCGC00024675-06
- s1747
- NIMODIPINE [ORANGE BOOK]
- KBioGR_001262
- HMS3411I12
- HMS2052M05
- BRD-A58048407-001-06-3
- KS-1304
- CHEBI:7575
- SMR000058300
- AMY40399
- NCGC00015714-13
- 66085-59-4
- NIMODIPINE (USP IMPURITY)
- Nimodipine, United States Pharmacopeia (USP) Reference Standard
- 1-methylethyl 2-(methyloxy)ethyl 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
- AC-8484
- CCG-39340
- Nimotop(TM)
- NSC758476
- KBio2_000117
- UNII-57WA9QZ5WH
- NCGC00261576-01
- NimoVent
- Nimodipine for peak identification, EuropePharmacopoeia (EP) Reference Standard
- EN300-123527
- CAS-66085-59-4
- GTPL2523
- NIMODIPINE [WHO-DD]
- Bio1_000607
- IDI1_033867
- Nimodipine, Pharmaceutical Secondary Standard; Certified Reference Material
- NIMOTOP (TN)
- Nimodipino (INN-Spanish)
- NCGC00024675-02
- Tox21_110202_1
- 3,5-PYRIDINEDICARBOXYLIC ACID, 1,4-DIHYDRO-2,6-DIMETHYL-4-(3-NITROPHENYL)-, 3-(2-METHOXYETHYL) 5-(1-METHYLETHYL) ESTER
- MLS000069381
- Nimodipinum (INN-Latin)
- Bio1_000118
- DTXCID003370
- NCGC00015714-10
- HMS1791F19
- HMS3369G07
- CA-211
- NIMODIPINE (EP MONOGRAPH)
- NCGC00015714-09
- SCHEMBL22882841
- Prestwick1_000918
- NIMODIPINE [VANDF]
- 3-(2-methoxyethyl) 5-propan-2-yl 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
- EU-0100891
- HMS2093G11
- BRD-A58048407-001-17-0
- 1ST10220
- BRD-A58048407-001-20-4
- ALBB-015317
- BBL028286
- STK642934
- SBI-0050866.0001
- BRD-A58048407-001-18-8
- +Expand
- MDL： MFCD00153848
- InChIKey： UIAGMCDKSXEBJQ-UHFFFAOYSA-N
- Inchi： InChI=1S/C21H26N2O7/c1-12(2)30-21(25)18-14(4)22-13(3)17(20(24)29-10-9-28-5)19(18)15-7-6-8-16(11-15)23(26)27/h6-8,11-12,19,22H,9-10H2,1-5H3
- SMILES： O(C([H])(C([H])([H])[H])C([H])([H])[H])C(C1=C(C([H])([H])[H])N([H])C(C([H])([H])[H])=C(C(=O)OC([H])([H])C([H])([H])OC([H])([H])[H])C1([H])C1C([H])=C([H])C([H])=C(C=1[H])[N+](=O)[O-])=O
- BRN： 0459792

Computed Properties

Exact Mass: 418.17400
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 9
Monoisotopic Mass: 418.174001
Heavy Atom Count: 30
Complexity: 736
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.1
Tautomer Count: 5
Surface Charge: 0
Topological Polar Surface Area: 120

Experimental Properties

LogP: 3.82280
PSA: 119.68000
Merck: 6551
Refractive Index: 1.6500 (estimate)
Boiling Point: 526.3°C at 760 mmHg
Melting Point: 124.0 to 128.0 deg-C
Flash Point: 277.3±30.1 °C
Solubility: methanol: 62.5 mg/mL
Color/Form: Yellow crystalline powder, odorless and tasteless.
Solubility: Soluble in ethanol or acetone, insoluble in water.
Density: 1.3268 (rough estimate)

Nimodipine Security Information

Symbol: GHS08
RTECS：US7975500
WGK Germany：1
Safety Term：S36
Safety Instruction： S36
Risk Phrases：R20/21/22
Dangerous goods sign： Xn
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H373
Warning Statement： P312
Prompt：warning
Storage Condition：4°C, protect from light
PackingGroup：Ⅲ
Risk Phrases： 48/22
Signal Word：Warning
Toxicity：LD50 in mice, rats (mg/kg): 3562, 6599 orally; 33, 16 i.v. (Schlüter)
HazardClass：6.1

Nimodipine Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Nimodipine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00IM7D-1mg	Nimodipine	66085-59-4	95%	1mg	$4.00	2024-04-22
A2B Chem LLC	AI67785-1mg	Nimodipine	66085-59-4	95%	1mg	$4.00	2024-04-19
abcr	AB349416-1 g	Nimodipine, 98%; .	66085-59-4	98%	1 g	€103.00	2023-07-19
Ambeed	A742694-1mg	3-Isopropyl 5-(2-methoxyethyl) 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate	66085-59-4	95%	1mg	$5.0	2024-05-31
DC Chemicals	DC9131-1 g	Nimodipine	66085-59-4	>98%	1g	$300.0	2022-02-28
Enamine	EN300-123527-0.05g	3-(2-methoxyethyl) 5-propan-2-yl 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate	66085-59-4	95%	0.05g	$403.0	2023-07-10
eNovation Chemicals LLC	D491517-5g	Nimodipine	66085-59-4	98%	5g	$600	2022-10-11
Fluorochem	M02160-1g	Nimodipine	66085-59-4	>98%	1g	￡33.00	2022-02-28
Key Organics Ltd	KS-1304-1MG	Nimodipine	66085-59-4	>97%	1mg	£36.00	2023-09-07
LKT Labs	N3448-100 mg	Nimodipine	66085-59-4	≥98%	100MG	$45.00	2023-07-10